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Compound of Interest

Compound Name: Hck-IN-2

Cat. No.: B15577623

This guide provides a detailed comparison of the efficacy of two kinase inhibitors, Hck-IN-2 and
A-419259, for researchers, scientists, and drug development professionals. The information
presented is based on available experimental data to facilitate an objective assessment of their

performance.
At a Glance: Key Differences
Feature Hck-IN-2 A-419259
) Hematopoietic Cell Kinase Broad-spectrum Src family
Primary Target(s) _ o
(HCK) kinase inhibitor
) ] Nanomolar range in
Micromolar range in cellular ] )
Reported Potency biochemical assays, sub-
assays , ,
micromolar in cellular assays
High selectivity for Src family
Selectivity Profile Limited public data available kinases over other kinases like
Abl and PKC
ATP-competitive inhibitor of
] ) Presumed to be an ATP- Src family kinases,
Mechanism of Action N o i
competitive HCK inhibitor suppressing downstream

STATS and Erk signaling

Quantitative Efficacy Data
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The following tables summarize the available quantitative data on the inhibitory activity of Hck-
IN-2 and A-419259. It is important to note that the data for A-419259 is significantly more
comprehensive in the public domain, which limits a direct head-to-head comparison under

identical experimental conditions.

Table 1: Biochemical Inhibitory Activity (IC50/Ki)

Compound Target Kinase IC50 / Ki

Hck-IN-2 HCK Ki = 0.22 uM[1]
A-419259 Hck IC50 = 11.26 nM[2][3]
Src IC50 = 9 nM[4][5][6]

Lck IC50 < 3 nM[4][5][6]

Lyn IC50 < 3 nM[4][5][6]

c-Abl IC50 = 3,000 nM[2][4]

PKC IC50 > 33,000 nM[2]

Table 2: Cellular Proliferation and Viability Assays (IC50/G150)
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Compound Cell Line Assay Type IC50 / GI50
MDA-MB-231 (Breast o

Hck-IN-2 Cytotoxicity IC50 = 19.58 pM[7][8]
Cancer)

MCF-7 (Breast o
Cytotoxicity IC50 = 1.42 uM[7][8]

Cancer)

HL60, KG1a, U937
(AML)

Growth Inhibition

GI50 = 5.0 - 5.8 uM[1]

HEL, K562 (CML) Growth Inhibition

GI50=9.1-19.2
uMI[1]

A-419259 K-562 (CML)

Proliferation/Apoptosis  1C50 = 0.1 - 0.3 uM[9]

Meg-01 (CML) Proliferation

IC50 = 0.1 uM[4][9]

DAGM/Bcr-Abl Proliferation

IC50 = 0.1 - 0.3 pM[4]
[°]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways targeted by these inhibitors and a

general workflow for their evaluation.
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Caption: Simplified HCK signaling pathway in cancer cells.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15577623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Cell Membrane
Nucleus
Growth Factor Receptor / Cytoplasm
Integrin / Cytokine Receptor

C— pu| Src Family Kinases Downstream Effectors Proliferation, Survival,
(Sre, Lck, Lyn, Hek) (e.g., STAT5, Erk, PIBK/AKT) Migration, Apoptosis
A-419259

Test Compound
(Hck-IN-2 or A-419259)

Biochemical A%says Cell-Based Assays

In Vitro Kinase Assay . \
GIC5O DeterminationD —P[Cancer Cell Line Culturej

. - - Proliferation/Viability Assay Apoptosis Assay Western Blotting
Glnase SR [(e.g., MTT, CellTiter-GIo)j (e.g., Annexin V) (Pathway Modulation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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